7-Ethyl-8-nitroquinoline
Cat. No. B8427545
M. Wt: 202.21 g/mol
InChI Key: LEEANYRBFWFDTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09102688B2
Procedure details
In a similar fashion using route 7 general procedure 15, 7-ethylquinoline (Intermediate 57) (1.21 g, 7.7 mmol), potassium nitrate (1.01 g, 10.0 mmol) and H2SO4 (3.6 ml) gave the title compound (170 mg, 12%) after purification by column chromatography with n-hexane/EtOAc (23:2-17:3) gradient elution.
Name
potassium nitrate
Quantity
1.01 g
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[CH2:1]([C:3]1[CH:12]=[C:11]2[C:6]([CH:7]=[CH:8][CH:9]=[N:10]2)=[CH:5][CH:4]=1)[CH3:2].[N+:13]([O-])([O-:15])=[O:14].[K+].OS(O)(=O)=O>>[CH2:1]([C:3]1[C:12]([N+:13]([O-:15])=[O:14])=[C:11]2[C:6]([CH:7]=[CH:8][CH:9]=[N:10]2)=[CH:5][CH:4]=1)[CH3:2] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
|
1.21 g
|
|
Type
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reactant
|
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Smiles
|
C(C)C1=CC=C2C=CC=NC2=C1
|
Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)C1=CC=C2C=CC=NC2=C1
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Step Three
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Name
|
potassium nitrate
|
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Quantity
|
1.01 g
|
|
Type
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reactant
|
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Smiles
|
[N+](=O)([O-])[O-].[K+]
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Step Four
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Name
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Quantity
|
3.6 mL
|
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Type
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reactant
|
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Smiles
|
OS(=O)(=O)O
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Conditions
Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
C(C)C1=CC=C2C=CC=NC2=C1[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 170 mg | |
| YIELD: PERCENTYIELD | 12% | |
| YIELD: CALCULATEDPERCENTYIELD | 10.9% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
